Cas no 2228831-98-7 (7-1-(piperidin-4-yl)ethyl-1H-indazole)

7-1-(piperidin-4-yl)ethyl-1H-indazole is a novel heterocyclic compound with potential applications in medicinal chemistry. This compound features a unique piperidinyl substituent on the indazole core, offering enhanced chemical stability and bioavailability. Its structural diversity allows for versatile synthetic routes and potential interactions with various biological targets, making it a valuable tool for research and drug discovery.
7-1-(piperidin-4-yl)ethyl-1H-indazole structure
2228831-98-7 structure
Product Name:7-1-(piperidin-4-yl)ethyl-1H-indazole
CAS No:2228831-98-7
MF:C14H19N3
MW:229.320762872696
CID:5801669
PubChem ID:165611572
Update Time:2025-06-20

7-1-(piperidin-4-yl)ethyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 7-1-(piperidin-4-yl)ethyl-1H-indazole
    • EN300-1729018
    • 2228831-98-7
    • 7-[1-(piperidin-4-yl)ethyl]-1H-indazole
    • Inchi: 1S/C14H19N3/c1-10(11-5-7-15-8-6-11)13-4-2-3-12-9-16-17-14(12)13/h2-4,9-11,15H,5-8H2,1H3,(H,16,17)
    • InChI Key: QNZWDXNRFOZEEF-UHFFFAOYSA-N
    • SMILES: N1CCC(CC1)C(C)C1C=CC=C2C=NNC=12

Computed Properties

  • Exact Mass: 229.157897619g/mol
  • Monoisotopic Mass: 229.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 40.7Ų

7-1-(piperidin-4-yl)ethyl-1H-indazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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